![molecular formula C15H22N2O2S B7455862 N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide](/img/structure/B7455862.png)
N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide
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Overview
Description
N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide, also known as AOA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. AOA belongs to the class of thiazolidinedione derivatives and has been shown to exhibit various biochemical and physiological effects.
Mechanism of Action
N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide exerts its biological effects by inhibiting the activity of GSK-3β. GSK-3β is a serine/threonine kinase that plays a crucial role in various cellular processes. It is involved in the regulation of glycogen synthesis, gene expression, cell proliferation, differentiation, and apoptosis. This compound inhibits the activity of GSK-3β by binding to its ATP-binding site and preventing the phosphorylation of its substrates. This results in the modulation of various signaling pathways such as the Wnt/β-catenin pathway, which is involved in the regulation of cell proliferation and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of GSK-3β, which is involved in the regulation of various cellular processes. This compound has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has been shown to exhibit anti-tumor effects by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to exhibit anti-diabetic effects by improving insulin sensitivity and reducing blood glucose levels.
Advantages and Limitations for Lab Experiments
N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has been extensively studied for its potential applications in scientific research, and its mechanism of action is well understood. This compound has also been shown to exhibit various biological activities, making it a versatile tool for investigating various cellular processes. However, this compound also has some limitations for lab experiments. It is a synthetic compound that may not accurately represent the natural compounds found in living organisms. This compound may also exhibit off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide. One possible direction is the investigation of its potential therapeutic effects in various disease models. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic effects, making it a promising candidate for the development of novel therapeutics. Another possible direction is the investigation of its potential as a tool for studying various cellular processes. This compound has been shown to inhibit the activity of GSK-3β, which is involved in the regulation of various cellular processes. This compound may be used to investigate the role of GSK-3β in various cellular processes such as cell proliferation, differentiation, and apoptosis.
Synthesis Methods
The synthesis of N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide involves the reaction of 1-adamantylamine with 2-thioxo-1,3-thiazolidin-4-one in the presence of acetic anhydride. The reaction proceeds through the formation of an intermediate, which is then converted to this compound by hydrolysis. The purity of the synthesized this compound can be confirmed by using various analytical techniques such as NMR, IR, and HPLC.
Scientific Research Applications
N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit various biological activities such as anti-inflammatory, anti-tumor, and anti-diabetic effects. This compound has also been shown to inhibit the activity of glycogen synthase kinase 3β (GSK-3β), which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. This compound has been used in various in vitro and in vivo studies to investigate its potential therapeutic effects.
Properties
IUPAC Name |
N-(1-adamantyl)-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2S/c18-13(9-17-1-2-20-14(17)19)16-15-6-10-3-11(7-15)5-12(4-10)8-15/h10-12H,1-9H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZPXUXUMCCUKIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(=O)N1CC(=O)NC23CC4CC(C2)CC(C4)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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